Cas no 2228540-28-9 (4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione)

• Product Name: 4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione
• CAS No: 2228540-28-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6126680
• PubChem ID: 165977837
• Update Time: 2025-10-31

4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione
• 2228540-28-9
• 4-{bicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione
• EN300-1750594

• Inchi： 1S/C12H16O3/c13-11-5-9(6-12(14)15-11)10-4-7-1-2-8(10)3-7/h7-10H,1-6H2
• InChI Key： CYPDKTGPVLFNJA-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione

Chemical Profile of 4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione (CAS No: 2228540-28-9)

4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione, identified by its Chemical Abstracts Service number (CAS No: 2228540-28-9), is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This oxane derivative features a bicyclo[2.2.1]heptan-2-yl moiety, which contributes to its unique structural and electronic properties. The presence of two ketone groups within the oxane ring system enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The compound’s structure is characterized by a rigid bicyclic framework, which influences its conformational stability and potential interactions with biological targets. The oxane ring, a six-membered heterocycle containing an oxygen atom, introduces polarity and hydrogen bonding capabilities, which are critical for molecular recognition processes. These features make 4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione a promising candidate for designing novel pharmacophores.

In recent years, the pharmaceutical industry has increasingly focused on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The bicyclo[2.2.1]heptan scaffold is particularly noteworthy, as it has been incorporated into various bioactive molecules with applications ranging from antiviral to anticancer therapies. The oxane ring further enhances the compound’s potential by providing a versatile platform for functionalization.

One of the most compelling aspects of 4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione is its reactivity as a di-ketone derivative. This reactivity allows for further derivatization through condensation reactions, such as Michael additions or enamine formations, enabling the synthesis of more complex molecules. Such transformations are essential in medicinal chemistry for optimizing drug-like properties like solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of oxane derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, modifications of the oxane ring have been shown to improve binding affinity and selectivity in target proteins. The bicyclo[2.2.1]heptan moiety further contributes to this by restricting rotational freedom, which can enhance interactions with specific binding sites.

The synthesis of 4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient syntheses, reducing the environmental impact and cost associated with producing this compound.

In the context of drug discovery, 4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione has been explored as a precursor for novel therapeutic agents. Its structural features make it suitable for targeting various biological pathways, including those involved in inflammation and neurodegeneration. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on key enzymes implicated in these pathways.

The compound’s potential applications extend beyond pharmaceuticals into materials science and agrochemicals. The rigid bicyclic structure can be leveraged to design high-performance polymers or specialty chemicals with tailored properties. Additionally, its reactivity as a di-ketone allows for modifications that could enhance its suitability for use as an intermediate in agrochemical formulations.

From a regulatory perspective, 4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione (CAS No: 2228540-28-9) is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures are essential to ensure worker safety and environmental protection during synthesis and application.

The future of 4-{bicyclo2.2.1heptan-2-yl}oxane-2,6-dione research lies in expanding its synthetic utility and exploring new biological applications through interdisciplinary collaborations between chemists and biologists. Continued innovation in synthetic methodologies will be crucial for unlocking its full potential in drug development and industrial applications.